molecular formula C10H16N4OS B14888926 2-amino-N-(1-(tetrahydro-2H-thiopyran-4-yl)-1H-pyrazol-5-yl)acetamide

2-amino-N-(1-(tetrahydro-2H-thiopyran-4-yl)-1H-pyrazol-5-yl)acetamide

Cat. No.: B14888926
M. Wt: 240.33 g/mol
InChI Key: ZOZQDCNHZFMFOI-UHFFFAOYSA-N
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Description

2-amino-N-(1-(tetrahydro-2H-thiopyran-4-yl)-1H-pyrazol-5-yl)acetamide is a versatile chemical compound with a unique structure that includes a pyrazole ring and a thiopyran ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-N-(1-(tetrahydro-2H-thiopyran-4-yl)-1H-pyrazol-5-yl)acetamide typically involves the following steps:

    Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-dicarbonyl compound under acidic or basic conditions.

    Introduction of the Thiopyran Ring: The thiopyran ring is introduced through a cyclization reaction involving a suitable thiol and a carbonyl compound.

    Coupling of the Rings: The pyrazole and thiopyran rings are

Properties

Molecular Formula

C10H16N4OS

Molecular Weight

240.33 g/mol

IUPAC Name

2-amino-N-[2-(thian-4-yl)pyrazol-3-yl]acetamide

InChI

InChI=1S/C10H16N4OS/c11-7-10(15)13-9-1-4-12-14(9)8-2-5-16-6-3-8/h1,4,8H,2-3,5-7,11H2,(H,13,15)

InChI Key

ZOZQDCNHZFMFOI-UHFFFAOYSA-N

Canonical SMILES

C1CSCCC1N2C(=CC=N2)NC(=O)CN

Origin of Product

United States

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